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Compound of Interest

Compound Name: Manganese lactate

Cat. No.: B1605795

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical reagents is paramount. This document provides essential safety and
logistical information for the proper disposal of manganese lactate, a compound commonly
used in laboratory settings.

Manganese lactate, a salt of manganese and lactic acid, requires careful management to
prevent environmental contamination and ensure personnel safety. Adherence to established
protocols is critical for responsible laboratory operations.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of manganese lactate is the first
step in safe handling and disposal. The following table summarizes key quantitative data for
manganese (Il) lactate.

Property Value

Molecular Formula CeH10MnOs
Molecular Weight 233.08 g/mol [1]
Appearance Light pink crystals[1]
Solubility in Water Very soluble[1]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1605795?utm_src=pdf-interest
https://www.benchchem.com/product/b1605795?utm_src=pdf-body
https://www.benchchem.com/product/b1605795?utm_src=pdf-body
https://www.benchchem.com/product/b1605795?utm_src=pdf-body
https://en.wikipedia.org/wiki/Manganese_lactate
https://en.wikipedia.org/wiki/Manganese_lactate
https://en.wikipedia.org/wiki/Manganese_lactate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Health and Safety Information

While a specific Safety Data Sheet (SDS) for manganese (ll) lactate is not readily available,
information for similar manganese compounds provides guidance on potential hazards.
Manganese compounds, in general, may cause irritation upon contact with eyes, skin, or via
inhalation.[2] Prolonged or repeated exposure to manganese can lead to neurological effects.

Precautionary Statements from related SDSs include:

P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P273: Avoid release to the environment.[3]

P280: Wear protective gloves/ eye protection/ face protection.

P501: Dispose of contents/ container to an approved waste disposal plant.[3]

Step-by-Step Disposal Procedure

The proper disposal of manganese lactate should be conducted in accordance with federal,
state, and local regulations. The following procedure is a general guideline based on best
practices for manganese compounds.

» Personal Protective Equipment (PPE): Before handling manganese lactate waste, ensure
appropriate PPE is worn, including safety goggles, gloves, and a lab coat.

e \Waste Collection:

o Collect all solid manganese lactate waste and residues in a designated, clearly labeled,
and sealed container.

o For solutions of manganese lactate, consult your institution's hazardous waste
guidelines. Small quantities may be treatable in-house, while larger volumes will likely
require collection by a certified hazardous waste disposal company.

o Waste Storage: Store the sealed waste container in a cool, dry, and well-ventilated area,
away from incompatible materials.
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» Waste Disposal:
o Never dispose of manganese lactate down the drain or in regular trash.[2]

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste.

o Manganese is listed as a toxic substance under Section 313 of the Emergency Planning
and Community Right to Know Act (EPCRA).[4] Disposal must be handled by a licensed
hazardous waste disposal facility.

Experimental Protocol: Microbial Manganese
Reduction

To illustrate a relevant experimental context for manganese lactate, the following is a detailed
methodology for an experiment on the dissimilatory manganese reduction by a microbial
consortium, adapted from Dong et al. (2019).

Objective: To enrich a manganese oxide-reducing microbial consortium from activated sludge
using lactate as the electron donor.

Materials:

Returned activated sludge (inoculum)

e Lactate (40 mM solution)

¢ Manganese oxide (birnessite, 21.5 mM)
e Fresh anaerobic growth medium
 Sterile serum bottles

e Rotary shaker

Procedure:
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» Enrichment Setup: In triplicate, prepare serum bottles containing the anaerobic growth
medium, 40 mM lactate, and 21.5 mM manganese oxide.

 Inoculation: Inoculate each bottle with the returned activated sludge.
 Incubation: Incubate the bottles on a rotary shaker at 80 rpm and 30°C for two weeks.
e Subculturing (Transfer):

o After the initial incubation, transfer 20 ml of the culture to a fresh serum bottle containing

the same medium. This is Transfer Il.
o Incubate Transfer Il for three weeks under the same conditions.
o Repeat the transfer process to create Transfer Ill.

o Sampling and Analysis: At the end of the incubation period for Transfers Il and Ill, collect
samples for DNA extraction and analysis of manganese reduction and lactate fermentation
products.

Logical Workflow for Manganese Lactate Waste
Disposal

The following diagram illustrates the decision-making process and logical flow for the proper
disposal of manganese lactate waste in a laboratory setting.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1605795?utm_src=pdf-body
https://www.benchchem.com/product/b1605795?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Manganese Lactate Disposal Workflow
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Caption: Logical workflow for the safe disposal of manganese lactate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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